Cas no 27913-16-2 (2-amino-1-(3-methoxyphenyl)propan-1-one)

2-Amino-1-(3-methoxyphenyl)propan-1-one is a synthetic organic compound belonging to the class of substituted cathinones. It features a methoxy-substituted phenyl ring attached to a propan-1-one backbone with an amino functional group at the β-position. This structural configuration imparts unique reactivity, making it a valuable intermediate in pharmaceutical and chemical research. Its methoxy group enhances solubility and stability, while the amino-ketone moiety allows for versatile derivatization. The compound is primarily utilized in analytical reference standards and preclinical studies due to its well-defined chemical properties. Proper handling and storage under controlled conditions are recommended to maintain its integrity for research applications.
2-amino-1-(3-methoxyphenyl)propan-1-one structure
27913-16-2 structure
Product Name:2-amino-1-(3-methoxyphenyl)propan-1-one
CAS No:27913-16-2
MF:C10H13NO2
MW:179.215722799301
CID:251552
PubChem ID:57309012
Update Time:2025-06-07

2-amino-1-(3-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,2-amino-1-(3-methoxyphenyl)-
    • Propiophenone,2-amino-3'-methoxy- (8CI)
    • 2-amino-1-(3-methoxyphenyl)propan-1-one
    • Propiophenone, 2-amino-3-methoxy- (8CI)
    • 1-Propanone, 2-amino-1-(3-methoxyphenyl)-
    • Inchi: 1S/C10H13NO2/c1-7(11)10(12)8-4-3-5-9(6-8)13-2/h3-7H,11H2,1-2H3
    • InChI Key: BWNZFROXJQBRBC-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CC(OC)=C1)(=O)C(N)C

Computed Properties

  • Exact Mass: 179.09469
  • Monoisotopic Mass: 179.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3A^2

Experimental Properties

  • Density: 1.082±0.06 g/cm3(Predicted)
  • Boiling Point: 294.4±20.0 °C(Predicted)
  • PSA: 52.32
  • pka: 7.47±0.29(Predicted)

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1844755-0.05g
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Enamine
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Enamine
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Enamine
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$5037.0 2023-06-02
Enamine
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